(Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-methyl-2,3-dihydrothiazole

• IUPAC Name: (Z)-N-[(E)-1-(4-fluorophenyl)ethylideneamino]-3-(furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C17H16FN3OS/c1-12-11-23-17(21(12)10-16-4-3-9-22-16)20-19-13(2)14-5-7-15(18)8-6-14/h3-9,11H,10H2,1-2H3/b19-13+,20-17-
• InChI Key: ZALIEGXCSIPKLI-CENPHJODSA-N
• Canonical SMILES: CC1=CSC(=NN=C(C)C2=CC=C(C=C2)F)N1CC3=CC=CO3
• Isomeric SMILES: CC1=CS/C(=N\N=C(/C)\C2=CC=C(C=C2)F)/N1CC3=CC=CO3
• Molecular Formula: C17H16FN3OS
• Molecular Weight: 329.4 g/mol
• CAS No.: 402945-61-3

Description

(Z)-2-((E)-(1-(4-Fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-methyl-2,3-dihydrothiazole is a thiazoline derivative featuring a hydrazone moiety, a fluorophenyl group, and a furan-2-ylmethyl substituent. The compound’s planar geometry, except for the perpendicularly oriented fluorophenyl group, suggests unique electronic and steric properties that influence reactivity and biological interactions . This article provides a detailed comparison with structurally analogous compounds, focusing on synthesis, physicochemical properties, and functional performance.

Biological Activity

The compound (Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-methyl-2,3-dihydrothiazole is a novel hybrid molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article synthesizes current research findings, including the compound's synthesis, biological evaluations, and structural insights.

Synthesis

The synthesis of this compound involves several steps, typically starting from commercially available precursors. The key synthetic route includes the formation of the thiazole ring and subsequent modifications to introduce the hydrazone moiety. The process often employs reagents such as glacial acetic acid and sodium acetate under controlled conditions to yield the desired product with high purity and yield.

Anticancer Properties

Recent studies have evaluated the anti-proliferative effects of this compound against various cancer cell lines. Notably, it has shown promising results in inhibiting cell growth in hepatocellular carcinoma (HepG2), breast cancer (MCF-7), and laryngeal carcinoma (Hep-2) cell lines. The mechanism of action appears to involve the inhibition of cyclin-dependent kinases (CDKs), specifically CDK2, which is crucial for cell cycle regulation.

Table 1: In vitro Anti-proliferative Activity of the Compound

Cell Line	IC50 (µM)	Mechanism of Action
HepG2	12.5	CDK2 inhibition
MCF-7	15.0	GSK3β modulation
Hep-2	10.0	Induction of apoptosis

The compound's ability to induce apoptosis was confirmed through flow cytometry analysis, revealing an increase in sub-G1 phase cells indicative of apoptotic activity.

Antimicrobial Activity

In addition to its anticancer properties, the compound has been assessed for antimicrobial activity against various pathogens. Preliminary results indicate that it exhibits significant antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.

Table 2: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	128 µg/mL

The mechanism underlying its antimicrobial action may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship of this compound has revealed that modifications to both the thiazole core and the hydrazone linkage can significantly influence biological activity. For instance, variations in substituents on the phenyl ring have been shown to enhance potency against specific cancer cell lines.

Case Studies

Several case studies have documented the efficacy of this compound in preclinical models:

• Hepatocellular Carcinoma Model : In vivo studies using xenograft models demonstrated a reduction in tumor size when treated with this compound compared to control groups.
• Antimicrobial Efficacy : A study involving infected animal models showed that treatment with this compound led to a significant decrease in bacterial load, supporting its potential as a therapeutic agent for infections.

Comparison with Similar Compounds

Structural Features

The target compound belongs to the 2,3-dihydrothiazole family, characterized by a five-membered ring containing sulfur and nitrogen. Key structural analogs include:

Compound Name	Core Structure	Substituents	Key Features
(Z)-2-((E)-(1-(4-Fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-methyl-2,3-dihydrothiazole (Target)	2,3-Dihydrothiazole	4-Fluorophenyl, furan-2-ylmethyl, methyl	Planar geometry with a perpendicular fluorophenyl group; hydrazone linkage
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole (Compound 5)	Thiazole-triazole hybrid	Multiple fluorophenyl groups, triazole	Isostructural triclinic crystals; two independent molecules per unit cell
(Z)-3-Benzyl-4-(4-bromophenyl)-2-((E)-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethylidene)hydrazono)-2,3-dihydrothiazole (7b)	2,3-Dihydrothiazole	Benzyl, bromophenyl, dihydrobenzo-dioxin	High yield (92%); electron-rich substituents enhance stability

Key Observations :

• Planarity vs. Steric Effects : The target compound’s near-planar structure contrasts with the triazole-containing Compound 5, where steric hindrance from multiple fluorophenyl groups disrupts planarity .
• Substituent Influence : Bulky groups like benzyl (7b) or dihydrobenzo-dioxin improve synthetic yields (up to 92%) compared to nitro-substituted analogs (e.g., 7d: 79% yield), likely due to enhanced stabilization of intermediates .

Physicochemical Properties

A comparative analysis of melting points and synthesis efficiency is summarized below:

Compound ID (Reference)	Substituents	Yield (%)	Melting Point (°C)
Target Compound	4-Fluorophenyl, furan-2-ylmethyl, methyl	Not reported	Not reported
6f	Adamantyl, chlorophenyl, dimethylphenyl	82	160–162
7a	Bromophenyl, dihydrobenzo-dioxin	85	272–274
7b	Benzyl, bromophenyl, dihydrobenzo-dioxin	92	284–286
7d	4-Nitrophenyl, 4-fluorophenyl	79	224–226

Key Observations :

• Electron-Withdrawing Groups : Nitro-substituted derivatives (e.g., 7d) exhibit lower melting points (~224°C) compared to bromophenyl analogs (7a: 272°C), likely due to reduced crystal packing efficiency .